Cas no 4144-59-6 (Ethyl 6-oxononanoate)

• Product Name: Ethyl 6-oxononanoate
• CAS No: 4144-59-6
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• MDL: MFCD01320349
• CID: 325013
• PubChem ID: 551504
• Update Time: 2025-08-02

Ethyl 6-oxononanoate Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, 6-oxo-,ethyl ester
• Ethyl 6-oxononanoate
• Ethyl 6-oxononanoate #
• DTXSID70338862
• NXLGAXQMRZRNRB-UHFFFAOYSA-N
• AKOS016022973
• Nonanoic acid, 6-oxo-, ethyl ester
• MS-21422
• MFCD01320349
• Ethyl6-oxononanoate
• 4144-59-6

• MDL： MFCD01320349
• Inchi： 1S/C11H20O3/c1-3-7-10(12)8-5-6-9-11(13)14-4-2/h3-9H2,1-2H3
• InChI Key： NXLGAXQMRZRNRB-UHFFFAOYSA-N
• SMILES： O=C(CCC)CCCCC(=O)OCC

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Additional information on Ethyl 6-oxononanoate

Comprehensive Guide to Ethyl 6-oxononanoate (CAS No. 4144-59-6): Properties, Applications, and Industry Insights

Ethyl 6-oxononanoate (CAS 4144-59-6) is a versatile ester compound widely utilized in fragrance, flavor, and specialty chemical industries. With the growing demand for sustainable and high-performance ingredients, this compound has garnered significant attention due to its unique olfactory profile and functional properties. Its molecular structure combines a keto group with an ethyl ester moiety, making it a valuable intermediate in organic synthesis.

The compound’s IUPAC name, ethyl 6-oxononanoate, reflects its chemical architecture, while its CAS registry number (4144-59-6) ensures precise identification in regulatory and commercial contexts. Recent trends in green chemistry and bio-based solvents have spurred research into its potential as a renewable alternative in cosmetic formulations. Industry reports highlight its compatibility with natural fragrances, aligning with the global shift toward eco-friendly products.

One of the most searched questions about Ethyl 6-oxononanoate revolves around its synthesis methods. The compound is typically produced via esterification of 6-oxononanoic acid with ethanol, often catalyzed by lipases or acid catalysts under controlled conditions. Researchers are exploring enzymatic pathways to enhance yield and sustainability, addressing the demand for low-carbon footprint chemicals. Analytical techniques like GC-MS and NMR are critical for quality verification, ensuring compliance with ISO standards.

In the fragrance industry, Ethyl 6-oxononanoate is prized for its fruity, tropical notes, frequently incorporated into perfume accords and flavor enhancers. Consumer preferences for exotic scents and clean-label ingredients have driven its adoption in premium personal care products. Notably, its stability under varying pH conditions makes it suitable for long-lasting formulations, a key factor in product development.

From a regulatory standpoint, CAS 4144-59-6 is generally recognized as safe (GRAS) for select applications, though regional guidelines may vary. Manufacturers emphasize supply chain transparency and traceability to meet evolving REACH and FDA requirements. As of 2024, patent filings related to its derivatives in biodegradable polymers suggest expanding industrial applications beyond traditional uses.

Emerging studies investigate its role in controlled-release systems for agrochemicals, leveraging its slow hydrolysis properties. This aligns with the agricultural sector’s focus on precision farming and environmental safety. Additionally, its low toxicity profile positions it as a candidate for food-contact materials, though further clinical validation is underway.

For procurement specialists, factors like batch consistency, storage stability, and global sourcing dominate purchasing decisions. Suppliers increasingly adopt blockchain technology to document production metrics, responding to buyer demands for ethical sourcing. Market projections indicate steady growth, particularly in Asia-Pacific regions, fueled by the cosmetics boom and industrial biotechnology investments.

In conclusion, Ethyl 6-oxononanoate (CAS 4144-59-6) exemplifies innovation at the intersection of chemistry and consumer trends. Its multifunctionality underscores its relevance in sectors ranging from luxury fragrances to sustainable packaging, making it a compound to watch in the evolving landscape of specialty chemicals.